Cas no 477593-28-5 (5-bromo-2-chloro-N-(cyclohexylmethyl)pyrimidin-4-amine)

5-bromo-2-chloro-N-(cyclohexylmethyl)pyrimidin-4-amine structure
477593-28-5 structure
Product Name:5-bromo-2-chloro-N-(cyclohexylmethyl)pyrimidin-4-amine
CAS No:477593-28-5
MF:C11H15BrClN3
MW:304.61390042305
CID:2646409
PubChem ID:58891125
Update Time:2025-04-21

5-bromo-2-chloro-N-(cyclohexylmethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • DB-107403
    • AKOS017625680
    • SCHEMBL13649042
    • 477593-28-5
    • 5-bromo-2-chloro-N-(cyclohexylmethyl)pyrimidin-4-amine
    • Inchi: 1S/C11H15BrClN3/c12-9-7-15-11(13)16-10(9)14-6-8-4-2-1-3-5-8/h7-8H,1-6H2,(H,14,15,16)
    • InChI Key: OEZJCMGMMJQCLD-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(N=C1NCC1CCCCC1)Cl

Computed Properties

  • Exact Mass: 303.01379Da
  • Monoisotopic Mass: 303.01379Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 37.8Ų
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